Cas no 876504-81-3 (octahydroindolizine-5-carboxylic acid)

• Product Name: octahydroindolizine-5-carboxylic acid
• CAS No: 876504-81-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD30180333
• CID: 5226494
• PubChem ID: 122163238
• Update Time: 2026-03-07

octahydroindolizine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,5,6,7,8,8a-Octahydroindolizine-5-carboxylic acid
• octahydroindolizine-5-carboxylic acid

• MDL： MFCD30180333
• Inchi： 1S/C9H15NO2/c11-9(12)8-5-1-3-7-4-2-6-10(7)8/h7-8H,1-6H2,(H,11,12)
• InChI Key： BRUFDUWNUGXYNA-UHFFFAOYSA-N
• SMILES： C1C2N(C(C(O)=O)CCC2)CC1

Additional information on octahydroindolizine-5-carboxylic acid

Comprehensive Analysis of Octahydroindolizine-5-carboxylic Acid (CAS No. 876504-81-3): Properties, Applications, and Future Perspectives

Octahydroindolizine-5-carboxylic acid (CAS No. 876504-81-3) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and chemical research. This saturated heterocyclic carboxylic acid belongs to the indolizine family, characterized by its fused five- and six-membered rings with a nitrogen atom at the bridgehead position. The compound's rigid molecular framework and chiral centers make it a valuable scaffold for drug discovery, particularly in the development of bioactive molecules targeting neurological and metabolic disorders.

Recent studies highlight the growing interest in octahydroindolizine derivatives as versatile building blocks for medicinal chemistry. Researchers are particularly intrigued by the compound's potential as a conformationally restricted amino acid analog, which could mimic natural peptide structures while offering enhanced metabolic stability. The carboxylic acid functional group at position 5 provides an excellent handle for further derivatization, enabling the creation of diverse pharmacologically active compounds. This adaptability aligns perfectly with current trends in fragment-based drug design and molecular hybridization strategies.

The synthesis of CAS 876504-81-3 typically involves sophisticated asymmetric hydrogenation or cyclization techniques, reflecting the compound's structural complexity. Advanced chiral separation methods are often required to obtain enantiomerically pure forms, as the stereochemical configuration significantly influences biological activity. Analytical characterization employs state-of-the-art techniques including high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography to confirm the compound's identity and purity.

In the context of current pharmaceutical trends, octahydroindolizine-5-carboxylate derivatives show promise in addressing several therapeutic challenges. Their blood-brain barrier permeability makes them attractive candidates for central nervous system targets, while their structural rigidity may reduce off-target effects—a key consideration in modern precision medicine approaches. The compound's potential applications extend to enzyme inhibition, particularly for targets requiring three-dimensional complementarity in their binding sites.

From a commercial perspective, the demand for high-purity octahydroindolizine intermediates like CAS 876504-81-3 continues to rise, driven by the pharmaceutical industry's need for novel chemical entities. Suppliers emphasize GMP-compliant synthesis and strict quality control to meet regulatory requirements for drug development. The compound's intellectual property landscape remains dynamic, with recent patents covering various therapeutic applications and synthetic methodologies.

Environmental and safety considerations for octahydroindolizine-5-carboxylic acid processing follow standard green chemistry principles. Researchers are exploring catalytic asymmetric routes to improve atom economy and reduce waste generation. The compound's physicochemical properties (including solubility, stability, and pKa) are carefully characterized to facilitate formulation development and ADMET profiling in preclinical studies.

Future research directions for CAS 876504-81-3 derivatives may explore their potential in targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's three-dimensional complexity could address the pharmaceutical industry's growing need for beyond-rule-of-five molecules that interact with challenging biological targets. Additionally, computational approaches like molecular docking and quantum mechanical calculations are being employed to predict and optimize the structure-activity relationships of this fascinating scaffold.

As the scientific community continues to investigate octahydroindolizine-based therapeutics, CAS No. 876504-81-3 stands as a testament to the importance of structural diversity in modern drug discovery. Its balanced combination of synthetic accessibility and three-dimensional complexity positions it as a valuable tool for addressing unmet medical needs through innovative small-molecule design.